Cas no 1187172-83-3 (2-(3-Methoxyphenyl)piperidine hydrochloride)

• Product Name: 2-(3-Methoxyphenyl)piperidine hydrochloride
• CAS No: 1187172-83-3
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD02178980
• CID: 3040378
• PubChem ID: 45073861
• Update Time: 2025-11-03

2-(3-Methoxyphenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)piperidine hydrochloride
• 2-(3-METHOXYPHENYL) PIPERIDINE HYDROCHLORIDE
• 2-(3-Methoxyphenyl)piperidine HCl
• AK607990
• 2-(3-methoxyphenyl)piperidine;hydrochloride
• Y10934
• MFCD02178980
• 2-(3-Methoxyphenyl)piperidinehydrochloride
• DS-19783
• 1187172-83-3
• CS-0315257
• (S)-2-(3-methoxyphenyl)piperidinehydrochloride
• AKOS030632944
• SB43910

• MDL： MFCD02178980
• Inchi： 1S/C12H17NO.ClH/c1-14-11-6-4-5-10(9-11)12-7-2-3-8-13-12;/h4-6,9,12-13H,2-3,7-8H2,1H3;1H
• InChI Key： BTSSKUMKYPGJFM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C1CCCCN1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-Methoxyphenyl)piperidine hydrochloride

Introduction to 2-(3-Methoxyphenyl)piperidine hydrochloride (CAS No. 1187172-83-3)

2-(3-Methoxyphenyl)piperidine hydrochloride, with the chemical formula C₁₂H₁₃NO·HCl, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. As a derivative of piperidine, it combines the versatility of the piperidine ring with the pharmacophoric moiety of 3-methoxyphenyl, making it a promising candidate for various therapeutic interventions.

The CAS No. 1187172-83-3 identifier firmly establishes this compound within the chemical registry, ensuring precise identification and classification. Its molecular structure, featuring a piperidine core substituted with a 3-methoxyphenyl group and hydrochloride salt form, contributes to its solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, 2-(3-Methoxyphenyl)piperidine hydrochloride has been extensively studied for its potential role in addressing neurological and cardiovascular disorders. The methoxyphenyl group is known for its ability to modulate neurotransmitter activity, while the piperidine ring enhances bioavailability and metabolic stability. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its demonstrated efficacy in preclinical studies. Research has shown that 2-(3-Methoxyphenyl)piperidine hydrochloride exhibits inhibitory effects on certain enzymes and receptors implicated in conditions such as depression, anxiety, and hypertension. The compound's ability to interact selectively with biological targets without significant off-target effects has positioned it as a lead candidate for further development.

The pharmacokinetic profile of 2-(3-Methoxyphenyl)piperidine hydrochloride is another area of interest. Studies indicate that it exhibits moderate oral bioavailability and a favorable half-life, suggesting potential for once-daily dosing regimens. Additionally, its metabolic pathways have been thoroughly characterized, providing insights into how the body processes this compound and identifying potential metabolites that could influence its therapeutic effects.

Advances in computational chemistry have further enhanced the understanding of 2-(3-Methoxyphenyl)piperidine hydrochloride's interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various protein receptors, including those involved in pain modulation and neuroprotection. These findings have guided the optimization of its structure to improve potency and selectivity.

The synthesis of 2-(3-Methoxyphenyl)piperidine hydrochloride has also seen significant advancements. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for transitioning from laboratory-scale research to industrial manufacturing, ensuring that the compound can be produced reliably for clinical trials and commercialization.

Regulatory considerations play a vital role in the development of any pharmaceutical compound. The safety and efficacy of 2-(3-Methoxyphenyl)piperidine hydrochloride have been evaluated through rigorous preclinical testing, including toxicity studies and pharmacokinetic assessments. These data are essential for submitting regulatory applications such as IND (Investigational New Drug) filings, paving the way for human clinical trials.

The future prospects of 2-(3-Methoxyphenyl)piperidine hydrochloride are promising, with ongoing research exploring its potential in treating a wide range of conditions beyond neurological disorders. Its unique structural features make it a versatile scaffold for drug design, allowing chemists to modify its properties while retaining its core pharmacological activity. This adaptability is key to developing next-generation therapeutics that address unmet medical needs.

In conclusion, 2-(3-Methoxyphenyl)piperidine hydrochloride (CAS No. 1187172-83-3) represents a significant advancement in pharmaceutical chemistry. Its structural features, preclinical efficacy, pharmacokinetic profile, and synthetic advantages position it as a promising candidate for further development. As research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to modern medicine.